Cas no 89482-03-1 (zaltoprofen)

• Product Name: zaltoprofen
• CAS No: 89482-03-1
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 711784
• PubChem ID: 13306545
• Update Time: 2025-04-19

zaltoprofen Chemical and Physical Properties

Names and Identifiers

• zaltoprofen
• DIBENZO(B,F)THIEPIN-2-ACETIC ACID, 10,11-DIHYDRO-.ALPHA.-METHYL-10-OXO-, (.ALPHA.R)-
• SCHEMBL12244130
• UZY1Q3BDNW
• Dibenzo(b,f)thiepin-2-acetic acid, 10,11-dihydro-alpha-methyl-10-oxo-, (alphaR)-
• 89482-03-1
• UNII-UZY1Q3BDNW
• Zaltoprofen, (R)-
• PD132122
• Q27291354
• (R)-Zaltoprofen

• Inchi： 1S/C17H14O3S/c1-10(17(19)20)11-6-7-15-12(8-11)9-14(18)13-4-2-3-5-16(13)21-15/h2-8,10H,9H2,1H3,(H,19,20)/t10-/m1/s1
• InChI Key： MUXFZBHBYYYLTH-SNVBAGLBSA-N
• SMILES： S1C2C=CC=CC=2C(CC2C=C(C=CC1=2)[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 298.06636548g/mol
• Monoisotopic Mass: 298.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.7Ų